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Compound of Interest

Compound Name:
(4-Methoxybenzyl)

(triphenyl)phosphonium bromide

Cat. No.: B169224 Get Quote

Overview of Synthetic Strategies for Substituted
Stilbenes
The synthesis of substituted stilbenes can be broadly categorized into olefination reactions,

palladium-catalyzed cross-coupling reactions, and reductive coupling reactions. The choice of

method often depends on the desired stereochemistry (E- or Z-isomer), the nature of the

substituents on the aromatic rings, and the availability of starting materials.
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Synthetic Strategies for Substituted Stilbenes

Olefination Reactions Palladium-Catalyzed Cross-Coupling Reductive Coupling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

